Cas no 2172573-10-1 ({5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

5-Ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine is a structurally specialized triazole derivative with potential applications in pharmaceutical and agrochemical research. Its key advantages include a stable triazole core, which enhances metabolic resistance, and the presence of both ethyl and methoxy-methylpropyl substituents, offering tunable lipophilicity for improved bioavailability. The methylamine moiety further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry. This compound is particularly valuable for designing biologically active molecules due to its balanced steric and electronic properties. Suitable for controlled derivatization, it serves as a key scaffold in medicinal chemistry and material science applications.
{5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine structure
2172573-10-1 structure
Product Name:{5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
CAS No:2172573-10-1
MF:C11H22N4O
MW:226.318582057953
CID:6258602
PubChem ID:165600552
Update Time:2025-05-23

{5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • {5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
    • EN300-1596248
    • 2172573-10-1
    • {[5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
    • Inchi: 1S/C11H22N4O/c1-5-11-10(6-12-3)13-14-15(11)7-9(2)8-16-4/h9,12H,5-8H2,1-4H3
    • InChI Key: ARQBLRPKGIYRRW-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)CN1C(CC)=C(CNC)N=N1

Computed Properties

  • Exact Mass: 226.17936134g/mol
  • Monoisotopic Mass: 226.17936134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 52Ų

{5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>

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Additional information on {5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No. 2172573-10-1: A Comprehensive Overview

The compound with CAS Registry Number 2172573-10-1, commonly referred to as {5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are well-known for their versatility and reactivity in chemical synthesis. The structure of this compound is characterized by a triazole ring system substituted with an ethyl group at position 5 and a methoxy-substituted propyl group at position 1, along with a methylamine substituent attached to the triazole ring.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like {5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine. Researchers have employed innovative methodologies, including click chemistry and transition-metal-catalyzed reactions, to achieve high yields and selectivity in the synthesis of this compound. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The unique structural features of {5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine make it an attractive candidate for applications in drug discovery and materials science. In drug discovery, triazole-containing compounds have shown promise as inhibitors of various enzymes and receptors, potentially leading to novel therapeutic agents. For instance, recent studies have highlighted the ability of this compound to modulate key signaling pathways involved in cancer and neurodegenerative diseases.

In materials science, the compound's functional groups provide opportunities for the development of advanced materials with tailored properties. The presence of the triazole ring allows for strong intermolecular interactions, which can be exploited in the design of high-performance polymers and coatings. Additionally, the methoxy group introduces hydrophilic characteristics, enhancing compatibility with aqueous systems.

From an environmental standpoint, understanding the fate and behavior of {5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in natural systems is crucial for assessing its potential ecological impact. Recent eco-toxicological studies have focused on its biodegradability and bioaccumulation potential. These studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

Looking ahead, ongoing research aims to further optimize the synthesis and application of {5-ethyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field. By leveraging cutting-edge technologies such as machine learning for predictive modeling and high-throughput screening, scientists can accelerate the discovery of new applications for this compound.

In conclusion, {5-ethyl-{(E)-[5-(methoxymethylene)-4-methoxycarbonyl]-cyclohexenone}}(methyl)amine stands at the forefront of modern chemical research due to its unique structure and diverse functional groups. Its potential applications span across multiple disciplines, from medicine to materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.

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